Cas no 100342-30-1 (N-Tert-Butyl-2-thiophenesulfonamide)

• Product Name: N-Tert-Butyl-2-thiophenesulfonamide
• CAS No: 100342-30-1
• MF: C₈H₁₃NO₂S₂
• MW: 219.324319601059
• MDL: MFCD02047252
• CID: 62138
• PubChem ID: 253661587
• Update Time: 2025-07-02

N-Tert-Butyl-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyl-2-thiophenesulfonamide
• N-(1,1-Dimethylethyl)-2-thiophenesulfonamide
• N-(tert-Butyl)thiophene-2-sulphonamide
• 2-(tert-Butylaminosulfonyl)thiophene
• N-tert-butylthiophene-2-sulfonamide
• N-tert-Butyl 2-Thiophenesulfonamide
• 2-Thiophenesulfonamide, N-(1,1-dimethylethyl)-
• N-(TERT-BUTYL)-2-THIOPHENESULFONAMIDE
• PubChem12993
• BAS 01358715
• ChemDiv3_008412
• KSC493Q8L
• Jsp000095
• CLKMBGGZGFULOO-UHFFFAOYSA-N
• HMS1496O08
• 2-(N-t-butylaminosulfonyl)thiophene
• STL16830
• AC-3587
• 100342-30-1
• BRD-K76074046-001-01-3
• CL1303
• MFCD02047252
• CS-D0100
• AM20070643
• AKOS000383360
• FT-0650432
• B4330
• EU-0056855
• DTXSID80354179
• DS-0285
• SCHEMBL711085
• Z45516695
• IDI1_026322
• SY007544
• W-204364
• DB-004072
• AG-690/13705986
• STL168306
• N-Tert-Butyl-2-thiophenesulfonamide

• MDL： MFCD02047252
• Inchi： 1S/C8H13NO2S2/c1-8(2,3)9-13(10,11)7-5-4-6-12-7/h4-6,9H,1-3H3
• InChI Key： CLKMBGGZGFULOO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 219.03900
• Monoisotopic Mass: 219.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.8

Experimental Properties

• Density: 1.224
• Melting Point: 82.0 to 86.0 deg-C
• Boiling Point: 321 ºC
• Flash Point: 148 ºC
• Refractive Index: 1.536
• PSA: 82.79000
• LogP: 3.29660

N-Tert-Butyl-2-thiophenesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P264; P280; P305+P351+P338; P337+P313
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on N-Tert-Butyl-2-thiophenesulfonamide

Recent Advances in the Study of N-Tert-Butyl-2-thiophenesulfonamide (CAS: 100342-30-1) in Chemical Biology and Pharmaceutical Research

N-Tert-Butyl-2-thiophenesulfonamide (CAS: 100342-30-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules and its interactions with various biological targets. This research brief aims to summarize the latest findings, methodologies, and implications of studies involving this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of investigation has been the compound's utility in the development of enzyme inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that N-Tert-Butyl-2-thiophenesulfonamide serves as a critical scaffold for designing inhibitors targeting sulfotransferases, enzymes involved in drug metabolism and hormone regulation. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing high affinity and specificity for certain sulfotransferase isoforms. These findings open new avenues for developing targeted therapies for diseases where sulfotransferase activity is dysregulated.

Another significant advancement involves the compound's application in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored the anti-proliferative effects of N-Tert-Butyl-2-thiophenesulfonamide derivatives on various cancer cell lines. The researchers synthesized a series of analogs and evaluated their cytotoxicity, identifying several compounds with potent activity against breast and lung cancer cells. Mechanistic studies suggested that these derivatives induce apoptosis through the mitochondrial pathway, highlighting their potential as lead compounds for anticancer drug development.

In addition to its therapeutic potential, recent work has also investigated the physicochemical properties of N-Tert-Butyl-2-thiophenesulfonamide. A 2023 paper in the Journal of Pharmaceutical Sciences reported detailed solubility and stability profiles under various pH and temperature conditions. These data are crucial for formulating the compound in drug delivery systems and ensuring its bioavailability in preclinical and clinical settings. The study employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and differential scanning calorimetry (DSC) to characterize the compound's behavior in different environments.

Looking ahead, ongoing research is exploring the compound's potential in neurodegenerative diseases. Preliminary data from a 2024 conference presentation indicated that N-Tert-Butyl-2-thiophenesulfonamide derivatives exhibit neuroprotective effects in models of Alzheimer's disease, possibly through modulation of oxidative stress pathways. While these findings are still in the early stages, they suggest a promising direction for future investigations. The integration of computational modeling and high-throughput screening is expected to accelerate the discovery of novel analogs with enhanced efficacy and reduced toxicity.

In conclusion, N-Tert-Butyl-2-thiophenesulfonamide (CAS: 100342-30-1) continues to be a valuable tool in chemical biology and pharmaceutical research, with applications ranging from enzyme inhibition to anticancer therapy. The latest studies underscore its versatility and potential for drug development, while also highlighting the need for further research to fully exploit its therapeutic benefits. As the field advances, interdisciplinary approaches combining synthetic chemistry, structural biology, and pharmacology will be essential to unlocking the full potential of this compound and its derivatives.